Cas no 1361561-87-6 (3-Chloro-2-methoxy-4-(2,4,6-trichlorophenyl)pyridine)

• Product Name: 3-Chloro-2-methoxy-4-(2,4,6-trichlorophenyl)pyridine
• CAS No: 1361561-87-6
• MF: C₁₂H₇Cl₄NO
• MW: 323.002079248428
• CID: 4970305
• Update Time: 2025-05-23

3-Chloro-2-methoxy-4-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-methoxy-4-(2,4,6-trichlorophenyl)pyridine

• Inchi： 1S/C12H7Cl4NO/c1-18-12-11(16)7(2-3-17-12)10-8(14)4-6(13)5-9(10)15/h2-5H,1H3
• InChI Key： HZJZSUQULTXQQD-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CC=1C1C(=CC(=CC=1Cl)Cl)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 5.3
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloro-2-methoxy-4-(2,4,6-trichlorophenyl)pyridine

3-Chloro-2-methoxy-4-(2,4,6-trichlorophenyl)pyridine: A Comprehensive Overview

The compound 3-Chloro-2-methoxy-4-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361561-87-6) is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound is characterized by its unique pyridine ring structure, which is substituted with a methoxy group at the 2-position, a chlorine atom at the 3-position, and a trichlorophenyl group at the 4-position. The presence of multiple halogen substituents (chlorine and methoxy groups) imparts distinctive chemical properties to this molecule, making it a subject of interest in both academic research and practical applications.

Recent studies have highlighted the potential of 3-Chloro-2-methoxy-4-(2,4,6-trichlorophenyl)pyridine in the field of materials science. Researchers have explored its role as a precursor in the synthesis of advanced materials, such as high-performance polymers and organic semiconductors. The compound's ability to undergo various chemical transformations, including nucleophilic substitutions and electrophilic aromatic substitutions, has been extensively documented in recent publications. These findings underscore its versatility as a building block in organic synthesis.

In the pharmaceutical industry, 3-Chloro-2-methoxy-4-(2,4,6-trichlorophenyl)pyridine has shown promise as a lead compound for drug development. Its structural features make it an attractive candidate for designing bioactive molecules with specific pharmacological properties. For instance, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes involved in metabolic pathways. This suggests potential applications in the treatment of metabolic disorders or inflammatory conditions.

The synthesis of 3-Chloro-2-methoxy-4-(2,4,6-trichlorophenyl)pyridine involves a multi-step process that typically begins with the preparation of intermediates possessing the required functional groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes for its production. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound compared to traditional methods.

From an environmental perspective, understanding the behavior of 3-Chloro-2-methoxy-4-(2,4,6-trichlorophenyl)pyridine in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions; however, its persistence in aquatic environments remains a concern. Regulatory agencies are increasingly focusing on developing guidelines to manage the safe handling and disposal of such compounds to minimize their ecological footprint.

In conclusion, 3-Chloro-2-methoxy-4-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361561-87-6) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an even more significant role in advancing scientific innovation.